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Compound of Interest

Compound Name: Benzoin oxime

Cat. No.: B7776072 Get Quote

For researchers, scientists, and professionals in drug development requiring accurate and

reliable quantification of nickel, the choice of analytical reagent is paramount. Among the

various organic precipitants, dimethylglyoxime (DMG) has long been the gold standard for

gravimetric and spectrophotometric determination of nickel. However, other reagents, such as

benzoin oxime, also offer viable methods for nickel analysis. This guide provides a

comprehensive comparison of benzoin oxime and dimethylglyoxime for nickel determination,

supported by experimental data and detailed protocols.

Performance Comparison
A summary of the key performance parameters for nickel determination using benzoin oxime
and dimethylglyoxime is presented below. The data is compiled from various studies to provide

a clear and objective comparison.
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Parameter
Benzoin Oxime
(Spectrophotometri
c)

Dimethylglyoxime
(Spectrophotometri
c)

Dimethylglyoxime
(Gravimetric)

Complex Color Orange[1] Red[2][3] Red[4][5]

Optimal pH 9[1][6] 5.8 - 11.0 5 - 9[4][5]

λmax (nm) 422[1][6] 445[2][7] Not Applicable

Molar Absorptivity

(L·mol⁻¹·cm⁻¹)

Not explicitly stated,

but method is

described as

sensitive[1]

3.2 x 10³ Not Applicable

Beer's Law Range

(µg/mL)
10.564 - 93.908[6]

Up to 10 ppm (µg/mL)

can be prepared[2]
Not Applicable

Stoichiometry

(Ni:Reagent)
1:2[6] 1:2[8] 1:2[8]

Key Interferences

Not detailed, but

described as

selective[1]

Cobalt (II), Gold (III),

Dichromate[2]

Copper, Iron,

Chromium (can be

masked)[4][9]

Chemical Reactions and Workflow
The chemical reactions and experimental workflows for nickel determination using both

reagents are illustrated below.
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Nickel Determination with α-Benzoin Oxime (Spectrophotometric)

Ni(II) Solution

Orange Ni(II)-α-Benzoin Oxime Complex

Ammonium Hydroxide

α-Benzoin Oxime

pH 9 Buffer

Triton X-100

Measure Absorbance at 422 nm
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Spectrophotometric Determination with Dimethylglyoxime Gravimetric Determination with Dimethylglyoxime

Ni(II) Solution

Oxidizing Agent (e.g., Bromine Water)

Ammonia Solution

Dimethylglyoxime Solution

Red Ni(IV)-DMG Complex

Measure Absorbance at 445 nm

Ni(II) Solution

Add Tartaric/Citric Acid (to mask interferences)

Heat Solution

Add Alcoholic DMG Solution

Add Ammonia (pH 5-9)

Red Ni(DMG)₂ Precipitate

Digest Precipitate

Filter

Dry at 110-120°C

Weigh Precipitate

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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